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Compound of Interest

Compound Name: D-Mannose-1,6-13C2
Cat. No.: B1161255
Get Quote
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Executive Summary & Risk Profile

D-Mannose-1,6-13C2 is a high-value stable isotope tracer used primarily to deconvolute
metabolic flux through glycolysis versus the pentose phosphate pathway (PPP). Unlike
radiolabels (

), this isotope is non-radioactive and chemically identical to natural D-Mannose.

However, treating this reagent as "just sugar"” is a critical operational error. The primary risks
are not toxicological, but analytical. A single microscopic flake of skin (keratin) or a dust particle
of natural glucose can skew Mass Spectrometry (MS) ratios, rendering a $5,000 experiment

invalid.

The Directive: Your PPE strategy must shift from "Self-Protection” to "Dual-Protection"—
simultaneously shielding the operator from particulate inhalation and the sample from biological

contamination.

Hazard Classification (GHS/SDS)

o Radioactivity: None (Stable Isotope).
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 Toxicity: Non-hazardous (Food-grade analog).
e Physical Hazard: Combustible dust (in high quantities); Hygroscopic powder.
o Primary Concern: Particulate inhalation (respiratory irritant) and Cross-Contamination.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are mandatory for all personnel handling D-Mannose-1,6-13C2.
This protocol adheres to BSL-1 standards with enhanced Trace Analysis protocols.
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Check Availability & Pricing

PPE Category

Specification

Scientific Rationale (The
IlWhyIl)

Hand Protection

Nitrile Gloves (Powder-Free, 4-
6 mil)

Crucial: Latex proteins can
interfere with LC-MS signals.
Powdered gloves introduce
particulate noise. Nitrile
provides a chemical barrier
against skin oils (keratin) which
are abundant in common

environmental contaminants.

Respiratory

N95 Respirator (or Fume Hood

work)

While non-toxic, mannose is a
fine powder. Inhalation can
cause "sugar lung"” (irritation).
More importantly, your breath
contains moisture and
enzymes that degrade the

sample.

Eye Protection

ANSI Z87.1 Safety Glasses
(Side shields)

Standard impact protection.
Prevents ocular absorption of

fine dusts.

Body Protection

Tyvek® Lab Coat (or clean

cotton)

Cotton sheds fibers that can
contaminate sensitive MS
equipment. Tyvek (spunbound
olefin) is low-linting, protecting
the sample from your clothing

fibers.

Static Control

Anti-Static Wrist Strap

(Recommended)

Dry carbohydrate powders are
highly static-prone. Static
discharge can scatter mg-
quantities of expensive isotope

across the balance.
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Operational Protocol: The "Zero-Loss" Weighing
Method

Handling expensive isotopes requires a protocol that minimizes physical loss and hydrolysis.

Phase 1: Preparation

o De-Static the Zone: Use an ionizing air blower or an anti-static gun (e.g., Zerostat) on the
weighing boat and spatula.

o Mechanism:[1][2][3][4] D-Mannose is hygroscopic and static; without neutralization,
powder will "jump" away from the spatula, altering the precise mass required for metabolic
calculations.

o Equilibrate: Allow the vial to reach room temperature before opening to prevent
condensation. Moisture introduces water weight, skewing molar concentration calculations.

Phase 2: Transfer & Solubilization

o Gravimetric Gating: Do not weigh directly into the stock vial. Weigh into a pre-tared, anti-
static weighing boat.

¢ Quantitative Rinse:
o Transfer powder to the destination vessel.

o Critical Step: Rinse the weighing boat 3x with the target solvent (e.g., PBS or media) and
pour the wash into the vessel. This ensures 99.9% recovery of the isotope.

 Inert Atmosphere: If storing solubilized stock, overlay with Nitrogen or Argon gas to prevent
oxidation, although carbohydrates are generally stable.

Visual Workflow: Safe Handling Lifecycle

The following diagram illustrates the "Chain of Custody" for the isotope to ensure data integrity.
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Figure 1: Operational workflow emphasizing moisture control and static neutralization to
preserve isotopic purity.

Disposal & Decontamination[1][3][5][6][7]

While D-Mannose is biodegradable, the presence of stable isotopes requires specific disposal
protocols to prevent "Isotope Background" in the lab environment.

Disposal Protocol

e Solid Waste: Do not dispose of pure

powder in the sink. Even though it is safe, it can elevate the background

levels in municipal water testing if your facility monitors effluent. Dispose of solids in Non-
Hazardous Chemical Waste drums.

 Liquid Waste: Aqueous solutions (media/buffers) containing trace D-Mannose-1,6-13C2 can
be disposed of via sanitary sewer with copious water flush, complying with local EPA/local
authority regulations for biological oxygen demand (BOD).

o Container Decontamination: Triple rinse empty vials with warm water before recycling.
Deface the label to prevent confusion with hazardous chemicals.

Spill Management

o Dry Spill: Sweep or vacuum with a HEPA filter. Do not use wet rags initially, as this creates a
sticky residue.
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o Wet Spill: Absorb with paper towels. Clean surface with 70% Ethanol to remove sugar
residues that could attract pests or bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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